Cas no 2137826-25-4 (3H-1,2,4-Triazole-3-thione, 4-(2-ethoxyethyl)-2,4-dihydro-5-(4-thiazolyl)-)

• Product Name: 3H-1,2,4-Triazole-3-thione, 4-(2-ethoxyethyl)-2,4-dihydro-5-(4-thiazolyl)-
• CAS No: 2137826-25-4
• MF: C₉H₁₂N₄OS₂
• MW: 256.347778320313
• CID: 5299603
• Update Time: 2025-05-19

3H-1,2,4-Triazole-3-thione, 4-(2-ethoxyethyl)-2,4-dihydro-5-(4-thiazolyl)- Chemical and Physical Properties

Names and Identifiers

• 3H-1,2,4-Triazole-3-thione, 4-(2-ethoxyethyl)-2,4-dihydro-5-(4-thiazolyl)-

• Inchi： 1S/C9H12N4OS2/c1-2-14-4-3-13-8(11-12-9(13)15)7-5-16-6-10-7/h5-6H,2-4H2,1H3,(H,12,15)
• InChI Key： DPIGEWYNHOKGAV-UHFFFAOYSA-N
• SMILES： N1=C(C2=CSC=N2)N(CCOCC)C(=S)N1

Additional information on 3H-1,2,4-Triazole-3-thione, 4-(2-ethoxyethyl)-2,4-dihydro-5-(4-thiazolyl)-

Introduction to 3H-1,2,4-Triazole-3-thione, 4-(2-ethoxyethyl)-2,4-dihydro-5-(4-thiazolyl)- (CAS No: 2137826-25-4)

The compound 3H-1,2,4-Triazole-3-thione, 4-(2-ethoxyethyl)-2,4-dihydro-5-(4-thiazolyl)-, identified by its CAS number 2137826-25-4, represents a significant advancement in the field of medicinal chemistry. This heterocyclic compound belongs to the triazole-thione class, a structural motif known for its broad spectrum of biological activities. The presence of multiple functional groups, including a thione moiety and ethoxyethyl substitution, enhances its potential as a pharmacophore in drug design and development.

Recent research in the domain of heterocyclic chemistry has highlighted the importance of triazole derivatives in medicinal applications. The 3H-1,2,4-Triazole-3-thione scaffold is particularly noteworthy due to its ability to interact with biological targets in a manner that promotes therapeutic effects. The incorporation of a thiazole ring at the 5-position further expands its pharmacological profile, making it a versatile candidate for further investigation.

One of the most compelling aspects of this compound is its structural flexibility. The 4-(2-ethoxyethyl) substituent introduces a hydrophobic region that can enhance membrane permeability, facilitating better absorption and bioavailability. This feature is particularly crucial in drug development, where achieving optimal therapeutic levels is paramount. Additionally, the dihydro moiety at the 2-position contributes to the compound's stability and reduces potential metabolic degradation.

Current studies are exploring the potential of this compound in various therapeutic areas. Its triazole-thione core has shown promise in inhibiting certain enzymes and receptors associated with inflammatory and infectious diseases. For instance, preliminary in vitro studies have indicated that derivatives of 3H-1,2,4-Triazole-3-thione, 4-(2-ethoxyethyl)-2,4-dihydro-5-(4-thiazolyl)- may exhibit anti-inflammatory properties by modulating cytokine production and reducing oxidative stress.

The thiazole ring component is particularly interesting from a biochemical standpoint. Thiazole derivatives are well-documented for their antimicrobial and antifungal activities. By integrating this moiety into the triazole framework, researchers aim to develop compounds that can overcome resistance mechanisms associated with existing antimicrobial agents. This approach aligns with global efforts to address rising rates of multidrug-resistant pathogens.

Another area of interest is the compound's potential role in anticancer therapy. The unique combination of functional groups may enable it to interfere with critical cellular pathways involved in tumor growth and progression. Specifically, the thione group has been shown to exhibit chemopreventive effects by inducing apoptosis in cancer cells while sparing healthy tissues. This selective toxicity makes it an attractive candidate for further preclinical and clinical investigations.

The synthesis of 3H-1,2,4-Triazole-3-thione, 4-(2-ethoxyethyl)-2,4-dihydro-5-(4-thiazolyl)- involves multi-step organic reactions that require precise control over reaction conditions. Advanced synthetic methodologies have been employed to optimize yield and purity. Techniques such as catalytic hydrogenation and nucleophilic substitution are commonly used to introduce the desired functional groups while maintaining structural integrity.

In terms of pharmacokinetics, preliminary data suggest that this compound exhibits moderate solubility in both water and lipids, which is favorable for oral administration. Its bioavailability appears promising due to the ethoxyethyl substituent's ability to enhance passive diffusion across biological membranes. Further studies are underway to refine dosage formulations and delivery systems that maximize therapeutic efficacy while minimizing side effects.

The integration of computational chemistry into drug discovery has accelerated the evaluation process for compounds like 3H-1,2,4-Triazole-3-thione, 4-(2-ethoxyethyl)-2,4-dihydro-5-(4-thiazolyl)-. Molecular modeling techniques have been utilized to predict binding affinities and interactions with target proteins. These simulations provide valuable insights into how modifications to the molecular structure can improve potency and selectivity.

Ethical considerations are also paramount in the development of new pharmaceuticals. Rigorous testing protocols are implemented to ensure safety and efficacy before human trials begin. Collaborative efforts between academic institutions and pharmaceutical companies have fostered an environment conducive to innovation while maintaining high standards for patient protection.

The future prospects for this compound remain promising as ongoing research continues to uncover new applications. Its unique structural features make it adaptable for use as a lead compound in various drug discovery programs targeting neurological disorders, metabolic diseases, and other challenging conditions. As our understanding of biological systems evolves， so too does our ability to design molecules that interact with them in beneficial ways.